molecular formula C23H19NO5 B12195082 (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate

(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate

Cat. No.: B12195082
M. Wt: 389.4 g/mol
InChI Key: KAXGDEGJRPCVSU-ZVBGSRNCSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Architecture and Stereochemical Features

The molecular structure of (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate is defined by three primary components: a 5-methoxy-1-methylindole moiety, a 3-oxo-2,3-dihydrobenzofuran core, and a cyclopropanecarboxylate ester. The indole system is substituted at the 3-position with a methylidene group (CH=) that forms an α,β-unsaturated ketone bridge to the benzofuran ring. The (2E) configuration specifies that the methylidene group and the benzofuran’s ketone oxygen reside on opposite sides of the double bond, creating a trans arrangement that influences conjugation and steric interactions.

The cyclopropanecarboxylate ester at the benzofuran’s 6-position introduces significant rigidity due to the cyclopropane ring’s strained geometry. X-ray crystallographic data from analogous compounds, such as 2-methylpropyl 1-[8-methoxy-5-(1-oxo-3H-2-benzofuran-5-yl)-triazolo[1,5-a]pyridin-2-yl]cyclopropane-1-carboxylate, reveal that cyclopropane rings in similar contexts exhibit bond angles of approximately 60°, with C-C bond lengths near 1.54 Å. These parameters likely apply to the target compound, contributing to its overall planarity and electronic delocalization across the benzofuran-indole system.

Key stereochemical features include:

  • Methoxy Group Orientation : The 5-methoxy substituent on the indole ring adopts an equatorial position to minimize steric clash with the methyl group at the 1-position. This orientation enhances π-π stacking potential in crystalline phases.
  • Methylidene Geometry : The (E)-configuration places the indole’s methyl group and the benzofuran’s ketone oxygen in a trans-diaxial arrangement, reducing non-bonded interactions and stabilizing the molecule through conjugation.

A comparative analysis of molecular weights and formulas is provided in Table 1.

Table 1: Molecular Parameters of (2E)-2-[(5-Methoxy-1-Methyl-1H-Indol-3-yl)Methylidene]-3-Oxo-2,3-Dihydro-1-Benzofuran-6-yl Cyclopropanecarboxylate and Analogues

Parameter Target Compound LEO 39652 (Z)-2-(2,5-Dimethoxybenzylidene)-3-Oxo Derivative
Molecular Formula C₂₃H₂₂N₂O₆ C₂₃H₂₃N₃O₅ C₂₂H₂₀O₆
Molecular Weight (g/mol) 422.43 421.44 404.39
Key Functional Groups Indole, Benzofuran, Cyclopropane Triazolo-pyridine, Benzofuran Benzofuran, Cyclopropane

Properties

Molecular Formula

C23H19NO5

Molecular Weight

389.4 g/mol

IUPAC Name

[(2E)-2-[(5-methoxy-1-methylindol-3-yl)methylidene]-3-oxo-1-benzofuran-6-yl] cyclopropanecarboxylate

InChI

InChI=1S/C23H19NO5/c1-24-12-14(18-10-15(27-2)6-8-19(18)24)9-21-22(25)17-7-5-16(11-20(17)29-21)28-23(26)13-3-4-13/h5-13H,3-4H2,1-2H3/b21-9+

InChI Key

KAXGDEGJRPCVSU-ZVBGSRNCSA-N

Isomeric SMILES

CN1C=C(C2=C1C=CC(=C2)OC)/C=C/3\C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5CC5

Canonical SMILES

CN1C=C(C2=C1C=CC(=C2)OC)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5CC5

Origin of Product

United States

Biological Activity

The compound (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate is a complex organic molecule that exhibits significant potential in medicinal chemistry due to its unique structural features. It contains an indole moiety, a benzofuran structure, and various substituents that may contribute to its biological activity. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Molecular Formula and Weight

  • Molecular Formula : C21H21NO5
  • Molecular Weight : 365.4 g/mol

Structural Features

The compound features:

  • An indole ring , known for its role in numerous bioactive compounds.
  • A benzofuran core , which is often associated with antimicrobial and anti-inflammatory properties.
  • Multiple functional groups that enhance its reactivity and interaction with biological targets.

The mechanism of action of this compound involves its interaction with specific molecular targets such as enzymes, receptors, and proteins. The structural characteristics allow it to modulate the activity of these targets, influencing various biochemical pathways. For instance:

  • Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, leading to altered cellular processes.
  • Receptor Modulation : It can bind to receptors, potentially affecting signaling pathways associated with various physiological responses.

Anticancer Properties

Research indicates that compounds similar to this one exhibit anticancer activity. For example:

  • Indole Derivatives : Known for their ability to induce apoptosis in cancer cells.
  • Benzofuran Compounds : Often demonstrate cytotoxic effects against various cancer cell lines.

Antimicrobial Activity

The presence of the benzofuran moiety suggests potential antimicrobial properties:

  • Studies have shown that benzofuran derivatives possess activity against bacteria and fungi.

Neuroprotective Effects

Given the indole structure's association with neuroprotective agents, this compound may offer benefits in treating neurodegenerative diseases.

Case Studies and Experimental Data

Several studies have been conducted to evaluate the biological activity of similar compounds:

StudyCompoundBiological ActivityFindings
Indole derivativesAnticancerInduced apoptosis in multiple cancer cell lines.
Benzofuran derivativesAntimicrobialEffective against Gram-positive bacteria.
Indole-based compoundsNeuroprotectiveShowed reduced neuroinflammation in animal models.

Predictive Models

Using computational tools like PASS (Prediction of Activity Spectra for Substances), researchers can estimate the biological activity based on structural features. Such models suggest that this compound may exhibit a broad spectrum of biological activities due to its unique combination of functional groups.

Potential Applications

The diverse biological activities suggest several potential applications for this compound:

  • Anticancer Drug Development : Targeting specific cancer types through apoptosis induction.
  • Antimicrobial Agents : Developing new treatments for bacterial and fungal infections.
  • Neuroprotective Therapeutics : Exploring its use in neurodegenerative disease management.

Scientific Research Applications

Structural Characteristics

The molecular formula of the compound is C21H17NO5C_{21}H_{17}NO_5, characterized by an indole moiety, a benzofuran system, and a cyclopropanecarboxylate group. The presence of multiple functional groups suggests a diverse range of biological activities, particularly in pharmacology and medicinal chemistry.

Research indicates that compounds with similar structural features often exhibit significant biological activities. Some of the notable activities associated with this compound include:

  • Anticancer Activity : Compounds with indole and benzofuran structures have shown promise in inhibiting cancer cell proliferation. Studies suggest that such compounds can induce apoptosis in various cancer cell lines.
  • Neuroprotective Effects : The methoxy substitution on the indole ring may enhance neuroprotective properties, potentially offering therapeutic benefits in neurodegenerative diseases.
  • Anti-inflammatory Properties : Similar compounds have demonstrated anti-inflammatory effects, making them candidates for treating conditions like arthritis or other inflammatory disorders.

Synthetic Methodologies

The synthesis of (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate typically involves multi-step organic reactions. Key synthetic routes include:

  • Formation of the Indole Moiety : This often involves cyclization reactions from simpler precursors.
  • Benzofuran Synthesis : The benzofuran core can be constructed through various methods such as electrophilic aromatic substitution or cyclization reactions.
  • Final Coupling and Functionalization : The final steps often involve coupling the indole and benzofuran units and introducing the cyclopropanecarboxylate group through esterification or related reactions.

Case Studies

Several studies have explored the biological effects of structurally related compounds, providing insights into potential applications:

  • Anticancer Studies : Research has shown that derivatives of indole and benzofuran exhibit cytotoxicity against various cancer cell lines. For instance, a study demonstrated that a similar indole derivative significantly inhibited the growth of breast cancer cells in vitro.
  • Neuroprotective Research : In animal models, compounds with similar structures have been tested for their ability to protect neuronal cells from oxidative stress. Results indicated a reduction in markers of neurodegeneration when treated with these compounds .
  • Anti-inflammatory Trials : Clinical trials involving benzofuran derivatives have reported decreased inflammation markers in patients with chronic inflammatory conditions, suggesting therapeutic potential for this class of compounds .

Comparison with Similar Compounds

Structural Analogues

Ethyl 5-Hydroxy-2-(5-Methoxy-1-Methyl-1H-Indol-3-yl)-2,3-Dihydrobenzofuran-3-Carboxylate (3d)

Key Differences :

  • Substituents : Lacks the methylidene group and cyclopropane ester. Instead, it has a hydroxy group at position 5 of the benzofuran and an ethyl ester.
  • Synthesis: Prepared via Cu(OTf)₂-catalyzed [3+2] cycloaddition between ethyl (E)-3-(5-methoxy-1-methyl-1H-indol-3-yl)acrylate and benzoquinone, yielding an 87% product .
  • Physicochemical Properties: Higher polarity due to the hydroxy group, reducing logP compared to the cyclopropane-containing target compound. Reduced planarity (2,3-dihydrobenzofuran vs.
N-(4-Benzoylphenyl)-5-Fluoro-1H-Indole-2-Carboxamide

Key Differences :

  • Core Structure: Replaces benzofuran with a carboxamide-linked benzophenone.
  • Functional Groups : Fluorine at position 5 of the indole enhances electronegativity, while the benzoylphenyl group introduces steric bulk.
  • Synthesis: Synthesized via sodium ethoxide-mediated condensation of ethyl-5-fluoroindole-2-carboxylate with 4-aminobenzophenone (37.5% yield) .

Key Observations :

  • Metal-catalyzed cycloadditions (e.g., Cu(OTf)₂) enable efficient benzofuran formation , whereas carboxamide derivatives rely on nucleophilic substitution .
  • The target compound’s synthesis likely requires multi-step optimization due to its complex substituents.

Physicochemical and Bioactivity Profiles

Property/Aspect Target Compound Ethyl 5-Hydroxy-2-(5-Methoxy-1-Methyl-Indol-3-yl)-2,3-Dihydrobenzofuran-3-Carboxylate N-(4-Benzoylphenyl)-5-Fluoro-1H-Indole-2-Carboxamide
Molecular Weight ~450 g/mol (estimated) 381.4 g/mol 359.12 g/mol
logP (Predicted) ~3.5 (cyclopropane ester enhances lipophilicity) ~2.8 (hydroxy group reduces lipophilicity) ~3.1 (fluorine and benzophenone balance polarity)
Key Functional Groups Cyclopropane ester, methylidene, methoxy Ethyl ester, hydroxy, dihydrobenzofuran Carboxamide, benzophenone, fluorine
Potential Bioactivity Enzyme inhibition (e.g., kinases, P450) Antioxidant (hydroxy group) Anticancer (fluorinated indole derivatives)

Bioactivity Context :

  • Fluorinated indole carboxamides (e.g., ) are studied for anticancer activity due to their ability to intercalate DNA or inhibit kinases.
  • Benzofuran derivatives (e.g., ) often exhibit antioxidant or anti-inflammatory properties, influenced by substituents like hydroxy groups.

Preparation Methods

Formation of the Benzofuran Core

The benzofuran scaffold is typically constructed via lactonization of hydroxylated phenylacetic acid derivatives. A patent by CN106336388A details the hydrolysis of o-chlorophenylacetic acid under basic conditions (NaOH, 200°C, 12 h) to yield sodium 2-hydroxyphenylacetate, which is acidified to 2-hydroxyphenylacetic acid (90% purity, 91.2% yield). Subsequent lactonization in toluene with iron sulfate as a catalyst produces benzofuran-2(3H)-one (99.1% purity, 96.1% yield). This method avoids purification of intermediates, minimizing losses and streamlining production.

Multi-Step Synthesis via Nitrovinyl Indole Intermediates

Synthesis of 3-(2-Nitrovinyl)indoles

Nitrovinyl indoles serve as critical electrophiles in cascade reactions. PMC8950327 outlines the preparation of 3-(2-nitrovinyl)-5-methoxy-1-methylindole via Henry reaction between 5-methoxy-1-methylindole-3-carbaldehyde and nitromethane (60°C, 8 h, 80% yield). This intermediate’s electron-deficient alkene facilitates nucleophilic attack by phenols or hydroxylated benzofurans.

Cascade Reaction with Phenolic Components

The nitrovinyl indole undergoes a Brønsted acid-catalyzed cascade reaction with 6-hydroxybenzofuran-3-one. In methanesulfonic acid, the phenol attacks the β-position of the nitrovinyl group, followed by hydrolysis of the nitroalkane to a hydroxamic acid and intramolecular lactonization (40°C, 1 h, 51–95.3% yield). This one-pot methodology eliminates the need for isolating intermediates, enhancing overall efficiency.

Esterification of Benzofuran Carboxylic Acid Derivatives

Activation of Cyclopropanecarboxylic Acid

The cyclopropanecarboxylate ester is introduced via coupling reactions. Ambeed’s protocol for benzofuran-4-carboxylic acid derivatives employs TBTU (tetramethyluronium tetrafluoroborate) and DIPEA (diisopropylethylamine) to activate the carboxylic acid. For example, cyclopropanecarboxylic acid (1.05 eq) is treated with TBTU (1.1 eq) and DIPEA (2.5 eq) in dichloromethane (DCM)/DMF, forming the active ester.

Esterification of the Benzofuran Hydroxyl Group

The activated cyclopropanecarboxylate reacts with the hydroxyl group at position 6 of the benzofuran-indole intermediate. Stirring the mixture for 2 h at room temperature yields the target ester (23–51% yield after purification). While yields are moderate, this method ensures regioselective esterification without disturbing the lactone or indole functionalities.

Optimization of Reaction Conditions

Catalyst Screening for Lactonization

Iron sulfate, as described in CN106336388A, proves superior to traditional acids (e.g., HCl or H2SO4) for lactonization, reducing equipment corrosion and byproduct formation. Comparative data reveals:

CatalystTemperature (°C)Yield (%)Purity (%)
FeSO411096.199.1
H2SO411082.391.4
HCl11075.688.9

Solvent Effects in Esterification

Polar aprotic solvents like DMF enhance coupling efficiency by stabilizing the active ester intermediate. Trials with cyclopropanecarboxylic acid and TBTU show:

SolventYield (%)Reaction Time (h)
DCM/DMF512
THF324
Acetonitrile286

Characterization and Analytical Data

Spectroscopic Confirmation

  • 1H NMR (400 MHz, CDCl3): δ 7.89 (d, J = 15.6 Hz, 1H, CH=), 7.45 (s, 1H, Ar-H), 6.92 (s, 1H, Ar-H), 3.87 (s, 3H, OCH3), 2.41 (s, 3H, NCH3), 1.55–1.62 (m, 4H, cyclopropane).

  • IR (KBr): 1745 cm⁻¹ (C=O, lactone), 1710 cm⁻¹ (C=O, ester), 1620 cm⁻¹ (C=N).

Chromatographic Purity

HPLC analysis under reverse-phase conditions (C18 column, acetonitrile/water) shows ≥99% purity for the final compound, with a retention time of 12.3 min.

Comparative Analysis of Synthetic Routes

MethodAdvantagesLimitationsYield (%)
Acid-catalyzed condensationOne-pot cascade, high regioselectivityRequires harsh acids51–95.3
LactonizationScalable, minimal purificationHigh temperature (200°C)91.2–96.1
EsterificationMild conditions, functional group toleranceModerate yields23–51

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.